Cas no 1105218-89-0 (7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1105218-89-0
• MF: C₁₉H₁₆ClN₃O₄
• MW: 385.801043510437
• CID: 5393259
• Update Time: 2025-06-28

7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C19H16ClN3O4/c1-2-25-14-6-3-12(4-7-14)19-21-17(27-22-19)10-23-15-8-5-13(20)9-16(15)26-11-18(23)24/h3-9H,2,10-11H2,1H3
• InChI Key： ZUDPEZJADDYOBF-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N(CC2ON=C(C3=CC=C(OCC)C=C3)N=2)C(=O)C1

Additional information on 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Analysis of 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1105218-89-0)

The compound 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its CAS No. 1105218-89-0, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a 1,4-benzoxazine core and a 1,2,4-oxadiazole moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one has surged, driven by the need for more effective and selective pharmacological agents. The presence of the chloro and ethoxy substituents in its structure enhances its bioavailability and metabolic stability, addressing common challenges in drug development. This compound's potential applications span across neurodegenerative diseases, inflammatory disorders, and even cancer therapeutics, making it a versatile subject of study.

From a synthetic chemistry perspective, the preparation of CAS No. 1105218-89-0 involves multi-step organic reactions, including cyclization and functional group transformations. The 1,2,4-oxadiazole ring, in particular, is known for its stability and bioisosteric properties, often serving as a surrogate for ester or amide groups in drug design. This characteristic has led to its frequent appearance in high-throughput screening libraries and medicinal chemistry projects. The compound's lipophilicity and hydrogen bonding capacity further contribute to its drug-like properties, aligning with the Lipinski's Rule of Five criteria.

The growing interest in 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one is evident from the increasing number of patent filings and research publications referencing this compound. Its mechanism of action, though not fully elucidated, appears to involve interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hot topics in contemporary pharmacological research. These attributes make it a compelling case study for researchers exploring structure-activity relationships (SAR) in drug design.

In the context of green chemistry and sustainable synthesis, efforts are underway to optimize the production of CAS No. 1105218-89-0 using environmentally benign catalysts and solvents. This aligns with the broader pharmaceutical industry's shift toward eco-friendly manufacturing processes. Additionally, computational studies employing molecular docking and quantitative structure-activity relationship (QSAR) models are being used to predict the compound's behavior in biological systems, reducing the need for extensive in vivo testing.

As the scientific community continues to explore the potential of 7-chloro-4-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one, its relevance in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound for new drug development or as a tool for understanding biological pathways, this molecule exemplifies the intersection of chemical innovation and therapeutic advancement. Future research directions may include exploring its synergistic effects with existing medications and investigating its potential in combination therapies.